Cas no 1501316-03-5 (1H,3H,4H-pyrano3,4-cpyridine-5-carboxylic acid)
1H,3H,4H-pyrano3,4-cpyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrano[3,4-c]pyridine-5-carboxylic acid, 3,4-dihydro-
- 1H,3H,4H-pyrano3,4-cpyridine-5-carboxylic acid
-
- Inchi: 1S/C9H9NO3/c11-9(12)8-4-10-3-6-5-13-2-1-7(6)8/h3-4H,1-2,5H2,(H,11,12)
- InChI Key: IPDRUCGZEGVOOK-UHFFFAOYSA-N
- SMILES: C1=NC=C(C(O)=O)C2CCOCC1=2
1H,3H,4H-pyrano3,4-cpyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-332316-1.0g |
1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid |
1501316-03-5 | 1.0g |
$1150.0 | 2023-02-23 | ||
| Enamine | EN300-332316-2.5g |
1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid |
1501316-03-5 | 2.5g |
$2384.0 | 2023-09-04 | ||
| Enamine | EN300-332316-5.0g |
1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid |
1501316-03-5 | 5.0g |
$3018.0 | 2023-02-23 | ||
| Enamine | EN300-332316-10.0g |
1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid |
1501316-03-5 | 10.0g |
$3795.0 | 2023-02-23 | ||
| Enamine | EN300-332316-1g |
1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid |
1501316-03-5 | 1g |
$1150.0 | 2023-09-04 | ||
| Enamine | EN300-332316-5g |
1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid |
1501316-03-5 | 5g |
$3018.0 | 2023-09-04 | ||
| Enamine | EN300-332316-10g |
1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid |
1501316-03-5 | 10g |
$3795.0 | 2023-09-04 |
1H,3H,4H-pyrano3,4-cpyridine-5-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1H,3H,4H-pyrano3,4-cpyridine-5-carboxylic acid
1H,3H,4H-Pyrano[3,4-c]Pyridine-5-Carboxylic Acid: A Comprehensive Overview
The compound with CAS No 1501316-03-5, known as 1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique pyrano-pyridine structure, which combines a pyran ring fused to a pyridine ring system. The presence of the carboxylic acid group at the 5-position further enhances its chemical versatility and biological activity.
Recent studies have highlighted the potential of pyrano-pyridine derivatives as promising candidates for drug development. Researchers have explored the antitumor activity of this compound, demonstrating its ability to inhibit the growth of various cancer cell lines. The mechanism behind this activity is believed to involve the modulation of key signaling pathways associated with cell proliferation and apoptosis.
In addition to its biological significance, 1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid has also been investigated for its antimicrobial properties. Experimental data suggest that this compound exhibits potent activity against a range of bacterial and fungal pathogens. This makes it a potential candidate for the development of novel antimicrobial agents, particularly in light of the growing resistance to conventional antibiotics.
The synthesis of this compound has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also opened up new avenues for exploring its structural analogs and derivatives.
From a structural standpoint, the pyrano[3,4-c]pyridine core is highly versatile due to its ability to undergo a wide range of chemical transformations. This has led to the development of numerous functionalized derivatives that exhibit enhanced bioavailability and pharmacokinetic profiles.
Moreover, computational studies have provided valuable insights into the molecular interactions of 1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid with target proteins. These studies have revealed key residues that are critical for binding affinity and selectivity, paving the way for rational drug design strategies.
In conclusion, 1H,3H,4H-pyrano[3,4-c]pyridine-5-carboxylic acid represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point in both academic and industrial settings.
1501316-03-5 (1H,3H,4H-pyrano3,4-cpyridine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)